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Compound of Interest

Compound Name: 2-Amino-3-benzyloxypyrazine

Cat. No.: B033915 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-
Amino-3-benzyloxypyrazine. Due to the limited availability of direct experimental data for this

specific compound in public literature, this guide outlines a putative synthesis pathway and

predicted spectroscopic data based on analogous compounds. This information serves as a

robust framework for researchers engaged in the synthesis and characterization of novel

pyrazine derivatives.

Predicted Physicochemical Properties
A summary of the predicted and known physicochemical properties of 2-Amino-3-
benzyloxypyrazine is presented in Table 1.

Property Value Source

Molecular Formula C₁₁H₁₁N₃O -

Molecular Weight 201.23 g/mol -

CAS Number 110223-15-9 -

Boiling Point 366 °C [1]

Appearance Predicted: Crystalline solid -
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Proposed Synthesis Protocol
A plausible two-step synthesis for 2-Amino-3-benzyloxypyrazine is proposed, starting from

the commercially available 2,3-dichloropyrazine. The workflow for this synthesis is depicted in

the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b033915?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5049616&Mask=80
https://www.benchchem.com/product/b033915#2-amino-3-benzyloxypyrazine-structure-elucidation
https://www.benchchem.com/product/b033915#2-amino-3-benzyloxypyrazine-structure-elucidation
https://www.benchchem.com/product/b033915#2-amino-3-benzyloxypyrazine-structure-elucidation
https://www.benchchem.com/product/b033915#2-amino-3-benzyloxypyrazine-structure-elucidation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

